4-chloro-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C19H26ClN3O2S2/c1-3-22-10-12-23(13-11-22)19(18-5-4-14-26-18)15(2)21-27(24,25)17-8-6-16(20)7-9-17/h4-9,14-15,19,21H,3,10-13H2,1-2H3
• InChI Key: PXASRDYBXJAOSG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC=CS2)C(C)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H26ClN3O2S2
• Molecular Weight: 428.0 g/mol
• CAS No.: 847381-14-0

Description

4-chloro-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H26ClN3O2S2 and its molecular weight is 428.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis and docking studies of benzo[b]thiophen-2-yl derivatives, closely related to the chemical structure , for their affinity towards 5-HT1A receptors. The study demonstrates the influence of arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity, indicating the potential for this compound class in developing therapeutics targeting serotonin receptors (Pessoa‐Mahana et al., 2012).

Anticancer Activity

Compounds with a similar molecular framework have been synthesized and evaluated for their in vitro antitumor activity. Notably, a study on novel sulfonamide derivatives highlighted their potential anticancer properties against various human tumor cell lines. The research emphasizes the significance of structural modifications to enhance anticancer efficacy (Sławiński et al., 2012).

Antifungal and Antimicrobial Applications

Synthesis and antifungal screening of azetidin-2-ones derivatives, incorporating the benzenesulfonamide moiety, revealed potent antifungal activity against Aspergillus species. This suggests the compound's utility in addressing fungal infections, highlighting its broader antimicrobial potential (Gupta & Halve, 2015).

Antimicrobial Properties

In addition to antifungal activities, research on sulfonamides has also explored their antimicrobial properties. A study indicated the efficacy of sulfonamide derivatives against a range of bacterial and fungal pathogens, further supporting the compound's role in antimicrobial resistance research (Krátký et al., 2012).

Advanced Material Applications

Beyond biomedical applications, research into sulfonamide compounds has extended into materials science, particularly for UV protection and antimicrobial finishing of cotton fabrics. This demonstrates the compound's versatility, finding relevance in textile engineering and material science (Mohamed et al., 2020).